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Compound of Interest

Compound Name: Ecliptasaponin D

Cat. No.: B591351

Ecliptasaponin D: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ecliptasaponin D is a triterpenoid saponin isolated from the plant Eclipta prostrata (L.) L., also
known as Eclipta alba (L.) Hassk.[1] This plant has a long history of use in traditional medicine
for various ailments, and its extracts are known to possess anti-inflammatory, hepatoprotective,
antioxidant, and immunomodulatory properties.[1] Ecliptasaponin D, as one of its constituents,
is a subject of interest for its potential pharmacological activities. This technical guide provides
a summary of the available information on the chemical properties and characterization of
Ecliptasaponin D.

Chemical Properties and Characterization

Ecliptasaponin D has been structurally elucidated as 3[3,16(3-dihydroxy olean-12-ene-28-oic
acid-3p3-0-B3-D-glucopyranoside.[1] The fundamental chemical properties are summarized in
the table below.
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Property Value Source
Molecular Formula C36H5809 [2]
Molecular Weight 634.8 g/mol [2]

CAS Number 206756-04-9

Class Triterpenoid Glucoside [1]

Soluble in Dimethylsulfoxide
Solubility (DMSO), Pyridine, Methanol,

and Ethanol.

Spectroscopic Data

While detailed spectral data from the original isolation and characterization is not widely
available, some mass spectrometry information has been reported.

Mass Spectrometry: High-resolution mass spectrometry data from an LC-ESI-QTOF analysis in
negative ionization mode shows a precursor ion [M-H]~ at m/z 633.4008069.

Experimental Protocols

A detailed, step-by-step experimental protocol for the isolation and purification of
Ecliptasaponin D is not readily available in the public domain. However, general methods for
the isolation of triterpenoid saponins from Eclipta alba have been described. These typically
involve the following workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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